Cas no 1314764-12-9 (1-(1H-indol-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1H-indol-5-yl)cyclopropane-1-carbonitrile
• CAS No: 1314764-12-9
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 6011447
• PubChem ID: 116996149
• Update Time: 2025-06-10

1-(1H-indol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-5-yl)cyclopropane-1-carbonitrile
• EN300-1865778
• 1314764-12-9

• Inchi： 1S/C12H10N2/c13-8-12(4-5-12)10-1-2-11-9(7-10)3-6-14-11/h1-3,6-7,14H,4-5H2
• InChI Key： GSCVOHPHECCLPT-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C=CC(=C2)C1(C#N)CC1

Computed Properties

• Exact Mass: 182.084398327g/mol
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(1H-indol-5-yl)cyclopropane-1-carbonitrile

1-(1H-indol-5-yl)cyclopropane-1-carbonitrile: A Promising Compound in Medicinal Chemistry

1-(1H-indol-5-yl)cyclopropane-1-carbonitrile (CAS No. 1314764-12-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its indole and cyclopropane moieties, has been the subject of extensive research, particularly in the areas of cancer treatment and neurodegenerative diseases.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in a wide range of biologically active molecules. The presence of the cyclopropane ring in 1-(1H-indol-5-yl)cyclopropane-1-carbonitrile adds an additional layer of complexity and stability to the molecule, which can influence its pharmacological properties. Recent studies have highlighted the importance of these structural elements in modulating various biological pathways.

In the context of cancer research, 1-(1H-indol-5-yl)cyclopropane-1-carbonitrile has shown promising antiproliferative effects against several cancer cell lines. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing apoptosis and cell cycle arrest. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

Beyond its anticancer properties, 1-(1H-indol-5-yl)cyclopropane-1-carbonitrile has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress and inflammation, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The pharmacokinetic properties of 1-(1H-indol-5-yl)cyclopropane-1-carbonitrile have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a drug candidate. Additionally, its low toxicity and high selectivity for target cells further enhance its therapeutic potential.

In conclusion, 1-(1H-indol-5-yl)cyclopropane-1-carbonitrile (CAS No. 1314764-12-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive molecule for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for innovative treatments in oncology and neurology.